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Compound of Interest |

4-Chloro-2-(3-
Compound Name:
chlorophenyl)pyrimidine

CAS No.: 125904-02-1

Cat. No.: B2810727

. J

Executive Summary & Core Directive

4-Chloro-2-(3-chlorophenyl)pyrimidine is a halogenated heterocyclic intermediate often used
in the synthesis of kinase inhibitors and other pharmaceutical agents. Due to the presence of
both a pyrimidine core and a chlorinated phenyl ring, this compound requires strict adherence
to halogenated waste protocols.

Core Disposal Directive:
» Classification: Halogenated Organic Waste (Solid or Liquid depending on formulation).

o Primary Disposal Method: High-temperature incineration with acid gas scrubbing (to
neutralize HCI/NOX).

« Strict Prohibition:NEVER dispose of this compound down the drain, in trash, or by
evaporation.

Chemical Identity & Hazard Profile[1][2][3]

Before handling waste, verify the chemical identity to ensure compatibility with waste streams.

[1][]
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Property Specification

Chemical Name 4-Chloro-2-(3-chlorophenyl)pyrimidine
Molecular Formula C10H6CI2Nz2

Molecular Weight ~225.07 g/mol

) Typically a solid (off-white to yellow crystalline
Physical State
powder)

Solubility Soluble in DMSO, DMF, DCM; Insoluble in water

Skin/Eye Irritant (H315, H319), Potential Aquatic

Key Hazards -
Toxicity (H411)

Hazard Assessment (GHS Standards)

While specific SDS data may vary by supplier, halogenated pyrimidines generally fall under the
following GHS classifications essential for labeling:

e Health: Skin Irritation (Cat 2), Eye Irritation (Cat 2A).[3]
o Environmental: Toxic to aquatic life with long-lasting effects (due to the chlorophenyl moiety).

o Reactivity: Stable, but incompatible with strong oxidizing agents and strong acids.

Waste Segregation & Packaging[4][8]

Proper segregation is the single most critical step to prevent dangerous chemical reactions and
minimize disposal costs.

Compatibility Matrix
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Waste Stream Compatibility Action

Can be co-packed if dissolved
Halogenated Solvents Compatible in compatible solvents (e.g.,
DCM).

Keep separate.[1][4] Mixing
Non-Halogenated Solvents Incompatible increases disposal cost

significantly.

) ) Do not mix. Risk of hydrolysis
Aqueous Waste (Acid/Base) Incompatible ) )
or exothermic reaction.

NEVER MIX. Risk of

fire/explosion.

Oxidizers DANGEROUS

Packaging Protocols

o Primary Container: Use high-density polyethylene (HDPE) or glass containers. Avoid metal
containers due to potential corrosion from hydrolysis products (HCI).

o Secondary Containment: All waste containers must be stored in a secondary tray capable of
holding 110% of the volume of the largest container.

o Labeling: Affix a hazardous waste label immediately upon the first addition of waste.
Required Label Information:
e Full Chemical Name: 4-Chloro-2-(3-chlorophenyl)pyrimidine.

e Hazard Checkboxes: [x] Toxic [X] Irritant [x] Environmental Hazard.

Disposal Decision Tree & Workflow

The following logic flow dictates the operational handling of the waste based on its physical
state.
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Waste Generation:
4-Chloro-2-(3-chlorophenyl)pyrimidine
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Figure 1: Operational decision tree for categorizing and packaging 4-Chloro-2-(3-
chlorophenyl)pyrimidine waste.

Emergency Spill Procedures
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In the event of a spill, immediate action is required to prevent exposure and environmental
contamination.

Spill Response Workflow

\

\ 4

1. ALERT 2. PPE 3. CONTAIN 4. CLEAN 5. DECONTAMINATE 6. REPORT
Notify érsonnel & EHS Nitrile gloves, Lab coat, Use absorbent pads (Liquid) Scoop into hazardous Wash area with soap & water Submilt A GG
P Goggles, N95/Respirator or damp paper (Solid) waste bag/container Collect rinsate P
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Figure 2: Step-by-step spill response protocol.

Specific Spill Tactics

» Solid Spill: Do not dry sweep if dust generation is likely. Cover with a damp paper towel to
suppress dust, then carefully scoop into a waste container.

 Liquid Spill: Use standard vermiculite or polypropylene absorbent pads. Do not use sawdust
(combustible) as it may react if the solvent is an oxidizer (though this compound itself is not).

» Decontamination: The area should be cleaned with a detergent solution. All cleaning
materials (wipes, pads) must be disposed of as hazardous chemical waste, not regular trash.

Regulatory & Compliance Context
Disposal must align with federal and local regulations.

o EPA Classification (USA):

o This compound is likely a Non-Listed Hazardous Waste unless specifically formulated.
However, it meets the characteristic of Toxic (if TCLP fails) or simply requires management
as Halogenated Organic.

o Waste Code: Generally falls under D001 (if ignitable solvent used) or generic halogenated
codes depending on state (e.g., California has specific codes for halogenated organics).

e Incineration Requirement:
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o Because of the chlorine content (ClI), incineration must occur at facilities permitted to
handle halogenated waste (typically >1000°C with scrubbers) to prevent the formation of
dioxins/furans and to neutralize hydrochloric acid emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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